Electronic structures of layered Ta2NiS5 single crystals revealed by high-resolution angle-resolved photoemission spectroscopy
Journal of Materials Chemistry C Pub Date: 2018-03-21 DOI: 10.1039/C8TC00149A
Abstract
Using high-resolution angle-resolved photoemission spectroscopy (ARPES), we systematically studied the electronic structures of quasi-one-dimensional (1D) ternary material Ta2NiS5 single crystals. Contrary to its sister compound Ta2NiSe5, which is a candidate material for excitonic insulators, we found that Ta2NiS5 cannot realize the ground state of an excitonic insulator according to temperature-dependent valence band dispersions along the Γ–X direction. In particular, the experimental ARPES data reveal that the electronic structures show strong two-dimensional characteristics along with a considerable in-plane anisotropy indicating evident coupling among the one-dimensional chain structures. Moreover, theoretical band calculations have to be compressed by a factor of about 15% in energy in order to match the experimental band structures, implying that some weak electron correlations are neglected in the band calculations.
Recommended Literature
- [1] Cobalt nanoparticles encapsulated in nitrogen-doped carbon as a bifunctional catalyst for water electrolysis†
- [2] Comparative laboratory evaluation of some reported methods for the determination of DDT and BHC insecticides in human blood
- [3] A highly deformed iron(ii) low-spin phthalocyanine which shows two MLCT transitions beyond the Q-band
- [4] Magnetic-field and white-light controlled resistive switching behaviors in Ag/[BiFeO3/γ-Fe2O3]/FTO device
- [5] Ultrafast dynamics in LMCT and intraconfigurational excited states in hexahaloiridates(iv), models for heavy transition metal complexes and building blocks of quantum correlated materials†
- [6] N-substituted phenothiazines as redox indicators in titrations with N-bromosuccinimide
- [7] Understanding the loss of electrochemical activity of nanosized LiMn2O4 particles: a combined experimental and ab initio DFT study
- [8] Retraction: MiR-132 enhances proliferation and migration of HaCaT cells by targeting TIMP3
- [9] A chitosan gold nanoparticles molecularly imprinted polymer based ciprofloxacin sensor†
- [10] In vitro evaluation of the effects of protein–polyphenol–polysaccharide interactions on (+)-catechin and cyanidin-3-glucoside bioaccessibility
Journal Name：Journal of Materials Chemistry C
Research Products
-
CAS no.: 113435-99-7
-
CAS no.: 13291-68-4
-
CAS no.: 10424-09-6
-
CAS no.: 141807-57-0
